N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-4-ethylbenzenesulfonamide

• Molecular Formula: C28H31NO3S
• Molecular Weight: 461.6 g/mol
• IUPAC Name: N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C28H31NO3S/c1-5-18-10-13-20(14-11-18)33(30,31)29-25-17-24-23-16-19(28(2,3)4)12-15-26(23)32-27(24)22-9-7-6-8-21(22)25/h6-11,13-14,17,19,29H,5,12,15-16H2,1-4H3
• InChI Key: RCUQYMLIZAFDDU-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC5=C3CC(CC5)C(C)(C)C

Description

N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)-4-ethylbenzenesulfonamide, commonly known as TBN-9, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. TBN-9 belongs to the class of naphtho[1,2-b][1]benzofuran derivatives that have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of TBN-9 is not fully understood. However, it has been proposed that TBN-9 exerts its biological activities by modulating various signaling pathways. TBN-9 has been found to inhibit the activity of enzymes such as cyclin-dependent kinases and proteasomes, which are involved in cell cycle regulation and protein degradation, respectively. TBN-9 has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects:
TBN-9 has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis and cell cycle arrest in cancer cells. TBN-9 has also been shown to inhibit the replication of viruses by interfering with viral entry and replication. TBN-9 has been found to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. TBN-9 has also been shown to regulate glucose and lipid metabolism by activating the AMPK pathway.

Advantages and Limitations for Lab Experiments

TBN-9 has several advantages for lab experiments. It is a stable compound that can be easily synthesized with high purity. TBN-9 has been extensively studied for its biological activities, making it a potential therapeutic agent for various diseases. However, there are also limitations to the use of TBN-9 in lab experiments. TBN-9 has not been tested extensively in vivo, and its pharmacokinetics and toxicity profiles are not fully understood.

Future Directions

There are several future directions for the study of TBN-9. Further studies are needed to understand the mechanism of action of TBN-9 and its potential therapeutic applications. In vivo studies are needed to determine the pharmacokinetics and toxicity profiles of TBN-9. The development of TBN-9 derivatives with improved potency and selectivity is also an area of future research. TBN-9 can also be used as a lead compound for the development of novel therapeutic agents for various diseases.
Conclusion:
In conclusion, TBN-9 is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. TBN-9 has been found to have anticancer, antiviral, and anti-inflammatory properties. The compound has been synthesized with high purity, and its mechanism of action is being studied. TBN-9 has several advantages for lab experiments, but there are also limitations to its use. Future studies are needed to fully understand the potential of TBN-9 as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of TBN-9 involves the reaction of 7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-amine with 4-ethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields TBN-9 as a white solid with a purity of over 95%. The synthesis method of TBN-9 has been optimized to achieve a high yield and purity of the compound.

Scientific Research Applications

TBN-9 has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer, antiviral, and anti-inflammatory properties. TBN-9 has been found to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the replication of viruses such as HIV and hepatitis C virus. TBN-9 has been found to reduce the production of pro-inflammatory cytokines and chemokines, making it a potential therapeutic agent for inflammatory diseases.